4-fluorobenzyl 3,5-dimethoxybenzoate

• IUPAC Name: (4-fluorophenyl)methyl 3,5-dimethoxybenzoate
• InChI: InChI=1S/C16H15FO4/c1-19-14-7-12(8-15(9-14)20-2)16(18)21-10-11-3-5-13(17)6-4-11/h3-9H,10H2,1-2H3
• InChI Key: PRJZKOMCGQHMEC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)OCC2=CC=C(C=C2)F)OC
• Molecular Formula: C16H15FO4
• Molecular Weight: 290.29 g/mol

Description

4-Fluorobenzyl 3,5-dimethoxybenzoate is a synthetic ester derivative featuring a benzoate core substituted with two methoxy groups at the 3,5-positions and a 4-fluorobenzyl ester group. This compound has garnered interest in medicinal chemistry due to its anti-proliferative properties, particularly against cancer cell lines such as HepG2 and Karpas299 . The fluorinated benzyl group enhances its biological activity compared to halogen-substituted analogs (e.g., 4-chlorobenzyl derivatives), likely due to improved electronic and steric interactions with cellular targets .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Physicochemical Properties

Solubility

The position of methoxy substituents on the benzoate ring significantly impacts solubility. For copper(II) dimethoxybenzoate complexes, solubility in water follows the order: 3,5-dimethoxybenzoate < 2,3-dimethoxybenzoate < 2,6-dimethoxybenzoate , with 3,5-substituted derivatives being the least soluble (10⁻⁵–10⁻² mol·dm⁻³) due to reduced electron density at the carboxylate group caused by inductive effects . While direct data for 4-fluorobenzyl 3,5-dimethoxybenzoate is unavailable, its parent 3,5-dimethoxybenzoate scaffold likely exhibits similar solubility trends.

Table 1: Solubility and Magnetic Properties of Cu(II) Dimethoxybenzoates

Compound	Solubility (mol·dm⁻³)	Effective Magnetic Moment (BM, 298 K)
Cu(II) 3,5-dimethoxybenzoate	~10⁻⁵	1.75
Cu(II) 2,3-dimethoxybenzoate	~10⁻³	1.47
Cu(II) 2,6-dimethoxybenzoate	~10⁻²	1.47

Data sourced from .

Thermal Stability

Thermal decomposition pathways vary with substituent positions. For hydrated Cu(II) complexes:

• 3,5-dimethoxybenzoate : CuL₂·2H₂O → CuL₂ → CuO.
• 2,6-dimethoxybenzoate : CuL₂·H₂O → CuL₂ → CuO.

The 3,5-isomer retains two water molecules initially, suggesting stronger coordination bonds and higher thermal stability compared to 2,6-substituted analogs .

Table 2: Anti-Proliferative Activity of Benzyl-Substituted Derivatives

Compound	Substituent	Activity (HepG2/Karpas299)
4v	4-Fluorobenzyl	High
4w	4-Chlorobenzyl	Moderate
4b	3,5-Dimethoxyphenyl	Low
4c	3,5-Dimethylphenyl	Low

Data sourced from .

Magnetic and Electronic Properties

In Cu(II) complexes, the 3,5-dimethoxybenzoate ligand exhibits weaker metal-oxygen bonds due to decreased electron density at the carboxylate oxygen, resulting in higher magnetic moments (1.75 BM) compared to 2,3- and 2,6-substituted analogs (1.47 BM) . This suggests that 3,5-substitution promotes weaker antiferromagnetic coupling in dimeric structures.